Cas no 35860-56-1 (1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI))

1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI) structure
35860-56-1 structure
Product Name:1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI)
CAS No:35860-56-1
MF:C5H7N2O2
MW:127.121280908585
CID:295930
Update Time:2023-03-30

1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-carboxylicacid, conjugate acid (1:1)
    • 1-(Methoxycarbonyl)imidazolium
    • 1H-Imidazole-1-carboxylicacid, methyl ester, conjugate monoacid (9CI)
    • 1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI)
    • Inchi: 1S/C5H6N2O2/c1-9-5(8)7-3-2-6-4-7/h2-4H,1H3/p+1
    • InChI Key: JQCPMLVMNQVRCC-UHFFFAOYSA-O
    • SMILES: C(N1C=NC=C1)(=O)OC.[H+]

Computed Properties

  • Exact Mass: 127.051
  • Monoisotopic Mass: 127.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd